Cas no 941920-91-8 (N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941920-91-8
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• CID: 5444012
• Update Time: 2025-06-29

N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H19FN4O2/c1-14-3-6-16(7-4-14)19-12-20-22(29)26(9-10-27(20)25-19)13-21(28)24-17-8-5-15(2)18(23)11-17/h3-12H,13H2,1-2H3,(H,24,28)
• InChI Key： BVCMEYGCUWKSEL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CN1C=CN2N=C(C3=CC=C(C)C=C3)C=C2C1=O

Additional information on N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941920-91-8)

The compound N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941920-91-8) is a specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazolo[1,5-a]pyrazine core with fluoro and methylphenyl substituents, making it a subject of interest in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic compounds known for their potential applications in drug discovery and development.

Recent trends in scientific literature highlight the growing demand for novel small-molecule inhibitors and kinase-targeting agents, which aligns with the structural features of this compound. Researchers are particularly intrigued by its 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine scaffold, a moiety often associated with bioactivity in therapeutic areas such as oncology and inflammation. The presence of the 3-fluoro-4-methylphenyl group further enhances its potential as a lead compound for modulating protein-protein interactions.

From a synthetic chemistry perspective, the preparation of N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methodologies are frequently searched in academic databases, reflecting the compound's relevance in modern organic synthesis. Its CAS No. 941920-91-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The compound's physicochemical properties, such as its molecular weight, solubility, and stability, are key considerations for formulation scientists. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and structural integrity. These aspects are frequently queried in search engines by quality control professionals and analytical chemists working in contract research organizations (CROs).

In the context of drug discovery, the pyrazolo[1,5-a]pyrazine core of this compound has drawn comparisons to known ATP-competitive inhibitors. This structural similarity sparks discussions in online forums about its potential as a scaffold for kinase inhibitors, a hot topic in precision medicine. Computational chemists often explore its 3D conformation and binding affinity predictions using molecular docking simulations, addressing common queries about structure-activity relationships (SAR).

Environmental and regulatory aspects of CAS No. 941920-91-8 are also emerging as search trends, particularly among compliance specialists. While not classified as hazardous, proper handling protocols for fluorinated compounds remain a frequent subject in safety data sheet (SDS) documentation. This aligns with industry-wide searches for green chemistry alternatives and sustainable synthesis methods for complex heterocycles.

The patent landscape surrounding N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide reveals its inclusion in several applications for therapeutic compositions, particularly in areas addressing cell proliferation disorders. This connects with trending searches about targeted cancer therapies and personalized medicine approaches. The compound's selective binding potential makes it a candidate for further investigation in these cutting-edge medical fields.

From a commercial standpoint, suppliers of CAS No. 941920-91-8 frequently optimize their product listings for search terms like high-purity research chemicals and custom synthesis intermediates. The growing pharmaceutical outsourcing market has increased visibility for such specialized compounds, with procurement specialists often searching for GMP-grade intermediates and scale-up synthesis services.

In summary, N-(3-fluoro-4-methylphenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide represents a fascinating case study at the intersection of medicinal chemistry, organic synthesis, and drug development. Its structural complexity and potential biological relevance continue to drive scientific inquiry and online search behavior across multiple disciplines within the chemical and pharmaceutical sciences.